2-[3-(methoxycarbonyl)cyclobutyl]aceticacid,Mixtureofdiastereomers

• Molecular Formula: C8H12O4
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 2-(3-methoxycarbonylcyclobutyl)acetic acid
• InChI: InChI=1S/C8H12O4/c1-12-8(11)6-2-5(3-6)4-7(9)10/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key: FOTOSLCBCJWQEQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC(C1)CC(=O)O

Description

2-[3-(Methoxycarbonyl)cyclobutyl]acetic acid is a cyclobutane-derived carboxylic acid featuring a methoxycarbonyl (-COOCH₃) substituent at the 3-position of the cyclobutane ring. The compound exists as a mixture of diastereomers due to the stereochemical complexity of the cyclobutane ring, which introduces multiple stereocenters depending on substituent orientation . Cyclobutane derivatives are of significant interest in medicinal and synthetic chemistry due to their conformational rigidity, which can enhance binding specificity in drug design . The methoxycarbonyl group contributes to the molecule’s polarity and reactivity, enabling applications in esterification and peptide coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(methoxycarbonyl)cyclobutyl]acetic acid, mixture of diastereomers, typically involves the cyclization of suitable precursors followed by functional group modifications. One common synthetic route includes the following steps:

Cyclization: Starting from a suitable diene or dienophile, cyclization is achieved under controlled conditions to form the cyclobutyl ring.

Methoxycarbonylation: Introduction of the methoxycarbonyl group is carried out using reagents such as dimethyl carbonate in the presence of a base.

Acetic Acid Introduction: The acetic acid moiety is introduced through esterification or direct carboxylation reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale cyclization reactions followed by sequential functional group modifications. The use of continuous flow reactors and optimized reaction conditions ensures high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[3-(methoxycarbonyl)cyclobutyl]acetic acid, mixture of diastereomers, undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using reagents like lithium aluminum hydride can convert the methoxycarbonyl group to a hydroxyl group.

Substitution: Nucleophilic substitution reactions can occur at the methoxycarbonyl group, leading to the formation of different esters or amides.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles such as amines, alcohols, and thiols.

Major Products

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols.

Substitution: Esters, amides.

Scientific Research Applications

2-[3-(methoxycarbonyl)cyclobutyl]acetic acid, mixture of diastereomers, has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[3-(methoxycarbonyl)cyclobutyl]acetic acid, mixture of diastereomers, involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, modulating their activity and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Key Observations:

• Substituent Effects : The methoxycarbonyl group in the target compound increases polarity compared to methyl or difluoromethyl analogs, influencing solubility and reactivity .
• Stereochemical Complexity: Diastereomerism arises from the cyclobutane ring’s non-planar structure, unlike the simpler 3-methyl derivative, which lacks stereogenic centers .
• Biological Relevance : The difluoromethyl analog’s fluorine atoms enhance lipophilicity and resistance to oxidative metabolism, making it a preferred scaffold in drug discovery .

Stability and Reactivity

• Crystallinity : The amide derivative forms stable crystals via N–H···O and C–H···O hydrogen bonds, whereas the diastereomeric mixture of the target compound may exhibit lower crystallinity .
• Acid Strength : The electron-withdrawing methoxycarbonyl group increases the carboxylic acid’s acidity (pKa ~2–3) compared to the methyl derivative (pKa ~4–5) .

Biological Activity

2-[3-(Methoxycarbonyl)cyclobutyl]acetic acid, a compound characterized by its unique cyclobutyl structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic implications, and relevant research findings.

Chemical Structure and Properties

The compound is classified as a mixture of diastereomers, which can influence its biological activity. The presence of the methoxycarbonyl group enhances the compound's solubility and bioavailability, making it a candidate for various pharmacological applications.

Research indicates that compounds similar to 2-[3-(methoxycarbonyl)cyclobutyl]acetic acid may act as antagonists to lysophosphatidic acid (LPA) receptors. These receptors are implicated in various fibrotic diseases, including pulmonary fibrosis and systemic sclerosis . By inhibiting LPA signaling, these compounds could potentially mitigate disease progression in conditions characterized by excessive fibrosis.

In Vitro Studies

In vitro studies have demonstrated that cyclobutyl carboxylic acids exhibit significant activity against LPA receptors. For instance, a related compound was shown to significantly reduce the rate of forced vital capacity decline in patients with idiopathic pulmonary fibrosis (IPF) during clinical trials . This suggests that 2-[3-(methoxycarbonyl)cyclobutyl]acetic acid may have similar therapeutic potential.

In Vivo Studies

In vivo experiments conducted on animal models have indicated that administration of compounds within this class can lead to reductions in serum levels of biomarkers associated with fibrotic diseases. Specifically, chronic administration resulted in decreased accumulation of cytotoxic substances in the retina, which is relevant for conditions like Stargardt disease and age-related macular degeneration .

Data Table: Summary of Biological Activities

Activity	Description	Reference
LPA Receptor Antagonism	Compounds inhibit LPA receptor signaling pathways involved in fibrosis
Reduction in Fibrosis Markers	Significant reduction in biomarkers associated with fibrosis in animal models
Improvement in Pulmonary Function	Clinical trials show reduced decline in forced vital capacity in IPF patients

Case Studies

• Idiopathic Pulmonary Fibrosis (IPF) : A clinical trial involving an LPA receptor antagonist demonstrated a marked reduction in the decline of pulmonary function over 26 weeks . This highlights the potential application of 2-[3-(methoxycarbonyl)cyclobutyl]acetic acid in treating respiratory conditions.
• Stargardt Disease : In models mimicking Stargardt disease, chronic administration of similar compounds led to decreased retinal accumulation of toxic substances, suggesting a protective effect against retinal degeneration .